Cas no 2137575-32-5 (7-Fluoro-2-propylquinolin-3-ol)

• Product Name: 7-Fluoro-2-propylquinolin-3-ol
• CAS No: 2137575-32-5
• MF: C₁₂H₁₂FNO
• MW: 205.228186607361
• CID: 5843650
• PubChem ID: 165872249
• Update Time: 2025-07-22

7-Fluoro-2-propylquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-2-propylquinolin-3-ol
• EN300-801181
• 2137575-32-5
• 7-Fluoro-2-propylquinolin-3-ol

• Inchi： 1S/C12H12FNO/c1-2-3-10-12(15)6-8-4-5-9(13)7-11(8)14-10/h4-7,15H,2-3H2,1H3
• InChI Key： WRHLHXGJBCUFDA-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=C(C(CCC)=NC=2C=1)O

Computed Properties

• Exact Mass: 205.090292168g/mol
• Monoisotopic Mass: 205.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 33.1Ų

Additional information on 7-Fluoro-2-propylquinolin-3-ol

Professional Introduction to Compound with CAS No. 2137575-32-5 and Product Name: 7-Fluoro-2-propylquinolin-3-ol

7-Fluoro-2-propylquinolin-3-ol, identified by the CAS number 2137575-32-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This quinoline derivative, characterized by the presence of a fluoro substituent and an alkylic side chain, has garnered attention due to its structural uniqueness and potential biological activities. The molecular framework of this compound not only contributes to its distinct chemical properties but also opens up avenues for exploring novel therapeutic applications.

The quinoline scaffold is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The introduction of a fluorine atom at the 7-position of the quinoline ring enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. Additionally, the 2-propyl group adds a bulkier side chain that can influence both the electronic distribution and spatial orientation of the molecule, potentially affecting its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 7-Fluoro-2-propylquinolin-3-ol with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain kinases and enzymes involved in cancer progression. The fluorine substituent, in particular, has been shown to enhance binding interactions by increasing electrostatic interactions and reducing rotational freedom around the aromatic ring.

In vitro studies have demonstrated promising results regarding the pharmacological profile of 7-Fluoro-2-propylquinolin-3-ol. The compound has shown potential in inhibiting the growth of several cancer cell lines by disrupting key signaling pathways. Furthermore, its ability to cross cell membranes efficiently suggests that it may be suitable for oral administration, which would be advantageous for therapeutic applications. These findings have prompted further investigation into its mechanism of action and potential as a lead compound for drug development.

The synthesis of 7-Fluoro-2-propylquinolin-3-ol involves multi-step organic transformations, including fluorination reactions and alkylation processes. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for pharmaceutical applications. Researchers have employed palladium-catalyzed cross-coupling reactions to introduce the propyl group at the 2-position of the quinoline ring, followed by electrophilic aromatic substitution to incorporate the fluoro substituent at the 7-position. These synthetic strategies highlight the importance of innovative approaches in constructing complex molecular architectures.

One of the most compelling aspects of 7-Fluoro-2-propylquinolin-3-ol is its potential as a scaffold for drug discovery. By modifying various functional groups within its structure, chemists can generate a library of derivatives with tailored biological activities. This flexibility makes it an attractive candidate for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) approaches. Recent studies have shown that quinoline derivatives can be optimized for improved potency, selectivity, and pharmacokinetic properties through rational molecular design.

The role of fluorine atoms in pharmaceuticals extends beyond mere functionalization; they play a crucial role in modulating drug properties such as bioavailability, metabolic stability, and binding affinity. In 7-Fluoro-2-propylquinolin-3-ol, the fluorine atom at the 7-position contributes to these properties by enhancing hydrophobic interactions with biological targets and reducing susceptibility to enzymatic degradation. This has led to increased interest in fluorinated quinolines as next-generation therapeutic agents.

As research in this area continues to evolve, new methodologies for studying 7-Fluoro-2-propylquinolin-3-ol are being developed. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are being used to elucidate its molecular structure and dynamics. These studies provide valuable insights into how modifications within its structure can influence its biological activity, paving the way for more targeted drug development efforts.

The potential applications of 7-Fluoro-2-propylquinolin-3-ol extend beyond oncology; it may also have utility in treating infectious diseases and inflammatory conditions. Preliminary studies have suggested that this compound can modulate immune responses by interacting with specific receptors on immune cells. This dual functionality makes it a promising candidate for developing combination therapies that address multiple disease pathways simultaneously.

In conclusion,7-Fluoro-2-propylquinolin-3-ol (CAS No. 2137575-32) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of a fluoro substituent and an alkylic side chain on a quinoline backbone offers numerous opportunities for developing novel therapeutic agents. As research progresses, this compound is likely to play an increasingly important role in drug discovery efforts aimed at treating cancer, infectious diseases, and other challenging medical conditions.